1-(3-iodobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine

• IUPAC Name: (3-iodophenyl)-[4-(4-nitro-3-piperidin-1-ylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H25IN4O3/c23-18-6-4-5-17(15-18)22(28)26-13-11-24(12-14-26)19-7-8-20(27(29)30)21(16-19)25-9-2-1-3-10-25/h4-8,15-16H,1-3,9-14H2
• InChI Key: YESMHDZROHXDNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=CC(=C2)N3CCN(CC3)C(=O)C4=CC(=CC=C4)I)[N+](=O)[O-]
• Molecular Formula: C22H25IN4O3
• Molecular Weight: 520.4 g/mol

Description

1-(3-iodobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in drug discovery and development. This compound is a piperazine derivative that has been synthesized using a specific method, and it exhibits unique biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-(3-iodobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and receptors, such as protein tyrosine kinases and dopamine receptors. It may also affect the function of ion channels and transporters.
Biochemical and Physiological Effects:
1-(3-iodobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in certain types of cancer cells. It has also been shown to affect the function of dopamine receptors, which play a role in the regulation of mood, behavior, and movement.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-iodobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine in lab experiments is its potential as a candidate for drug development. It exhibits unique biochemical and physiological effects that make it a promising candidate for the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in drug development.

Future Directions

There are several future directions for research on 1-(3-iodobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine. One direction is to study its potential as a candidate for the development of new drugs for the treatment of cancer and other diseases. Another direction is to further elucidate its mechanism of action, which may provide insights into its potential uses and limitations. Additionally, future research could focus on optimizing the synthesis method of this compound to improve its efficiency and yield.

Scientific Research Applications

1-(3-iodobenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has potential applications in drug discovery and development. It has been shown to exhibit inhibitory effects on certain enzymes and receptors, making it a potential candidate for the development of new drugs. This compound has also been studied for its potential anti-cancer properties.